Cas no 10001-06-6 (1-Pentanone, 1-(4-methyl-1-piperazinyl)-)

• Product Name: 1-Pentanone, 1-(4-methyl-1-piperazinyl)-
• CAS No: 10001-06-6
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5572843
• Update Time: 2025-06-08

1-Pentanone, 1-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-(4-methyl-1-piperazinyl)-
• 1-(4-Methylpiperazin-1-yl)pentan-1-one

• Inchi： 1S/C10H20N2O/c1-3-4-5-10(13)12-8-6-11(2)7-9-12/h3-9H2,1-2H3
• InChI Key： JDNGEKSTTQZLHP-UHFFFAOYSA-N
• SMILES： C(N1CCN(C)CC1)(=O)CCCC

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 120-123 °C(Press: 3 Torr)
• pka: 6.83±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Pentanone, 1-(4-methyl-1-piperazinyl)-

Professional Introduction to 1-Pentanone, 1-(4-methyl-1-piperazinyl) and CAS No. 10001-06-6

1-Pentanone, 1-(4-methyl-1-piperazinyl), identified by the chemical compound code CAS No. 10001-06-6, is a significant intermediate in the field of pharmaceutical chemistry and organic synthesis. This compound, featuring a piperazine moiety linked to a pentanone backbone, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The structural motif of 1-(4-methyl-1-piperazinyl)-1-pentanone presents unique chemical properties that make it a valuable building block for synthesizing biologically active molecules.

The piperazine ring in 1-(4-methyl-1-piperazinyl)-1-pentanone is a well-known pharmacophore in drug design, contributing to the compound's ability to interact with various biological targets. Piperazine derivatives are frequently incorporated into therapeutic agents due to their ability to modulate enzyme activity and receptor binding. In recent years, there has been a surge in research focusing on piperazine-based compounds for their potential in treating neurological disorders, infectious diseases, and inflammatory conditions.

One of the most compelling aspects of CAS No. 10001-06-6 is its role as a precursor in the synthesis of more complex pharmaceuticals. The pentanone group provides a flexible scaffold that can be modified through various chemical reactions, allowing for the creation of diverse molecular structures. This adaptability has made 1-(4-methyl-1-piperazinyl)-1-pentanone a preferred choice for medicinal chemists seeking to develop novel drugs with improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further enhanced the utility of CAS No. 10001-06-6. For instance, catalytic hydrogenation and asymmetric synthesis techniques have enabled the production of enantiomerically pure forms of this compound, which is crucial for developing drugs with high selectivity and low toxicity. These innovations have opened new avenues for drug discovery, particularly in the treatment of chronic diseases where precise molecular targeting is essential.

The pharmaceutical industry has also recognized the potential of 1-(4-methyl-1-piperazinyl)-1-pentanone in developing next-generation therapeutics. Its incorporation into small molecule inhibitors and agonists has shown promise in preclinical studies for conditions such as hypertension, diabetes, and autoimmune diseases. The ability of this compound to cross the blood-brain barrier further enhances its appeal as a lead compound for central nervous system (CNS) therapies.

In addition to its pharmaceutical applications, CAS No. 10001-06-6 has found utility in agrochemical research. Derivatives of this compound have been investigated for their potential as pesticides and herbicides due to their interaction with biological pathways in pests and weeds. This dual functionality underscores the broad applicability of 1-(4-methyl-1-piperazinyl)-1-pentanone across multiple scientific disciplines.

The synthesis of 1-(4-methyl-1-piperazinyl)-1-pentanone involves several key steps that highlight its complexity and the expertise required to produce it on an industrial scale. The reaction typically begins with the condensation of butanone with 4-methylpiperazine under controlled conditions. Subsequent purification steps ensure high yield and purity, which are critical for pharmaceutical-grade material. Advances in process optimization have enabled more efficient production methods, reducing costs and environmental impact.

Quality control measures play a pivotal role in ensuring the consistency and reliability of CAS No. 10001-06-6 for industrial applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the compound's identity and purity. These rigorous standards ensure that manufacturers can confidently incorporate this intermediate into their formulations without compromising efficacy or safety.

The future prospects of 1-(4-methyl-1-piperazinyl)-1-pentanone are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are driving innovation in this field, leading to more efficient production methods and novel drug candidates. As our understanding of biological systems continues to evolve, compounds like CAS No. 10001-06-6 will remain integral to the development of innovative therapies that address unmet medical needs.

In conclusion, 1-Pentanone, 1-(4-methyl-1-piperazinyl) stands as a cornerstone in modern pharmaceutical chemistry due to its structural versatility and biological relevance. Its role as an intermediate in drug synthesis underscores its importance in advancing therapeutic solutions across various disease areas. With continued research and technological advancements, CAS No. 10001-06-6 is poised to play an even greater role in shaping the future of medicine.